Cas no 405513-13-5 (3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)-)
405513-13-5 structure
Product Name:3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)-
CAS No:405513-13-5
MF:C8H15NO2
MW:157.210202455521
CID:326075
PubChem ID:45090272
Update Time:2025-04-19
3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)-
- 3-Piperidinecarboxylicacid,5-methyl-,methylester,(3S,5S)-(9CI)
- SCHEMBL5216365
- (3S,5S)-Methyl 5-methylpiperidine-3-carboxylate
- 405513-13-5
- (3S,5S)-Methyl5-methylpiperidine-3-carboxylate
-
- Inchi: 1S/C8H15NO2/c1-6-3-7(5-9-4-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
- InChI Key: HJPYJRXRHXOATI-BQBZGAKWSA-N
- SMILES: O(C)C([C@@H]1CNC[C@@H](C)C1)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38.3Ų
3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129006950-1g |
(3S,5S)-Methyl 5-methylpiperidine-3-carboxylate |
405513-13-5 | 97% | 1g |
$2787.20 | 2023-09-02 | |
| Alichem | A129006950-5g |
(3S,5S)-Methyl 5-methylpiperidine-3-carboxylate |
405513-13-5 | 97% | 5g |
$6566.00 | 2023-09-02 | |
| Chemenu | CM519739-1g |
(3S,5S)-Methyl 5-methylpiperidine-3-carboxylate |
405513-13-5 | 97% | 1g |
$1822 | 2022-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575488-100mg |
Methyl (3S,5S)-5-methylpiperidine-3-carboxylate |
405513-13-5 | 98% | 100mg |
¥1957.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575488-250mg |
Methyl (3S,5S)-5-methylpiperidine-3-carboxylate |
405513-13-5 | 98% | 250mg |
¥3645.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575488-500mg |
Methyl (3S,5S)-5-methylpiperidine-3-carboxylate |
405513-13-5 | 98% | 500mg |
¥5208.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575488-1g |
Methyl (3S,5S)-5-methylpiperidine-3-carboxylate |
405513-13-5 | 98% | 1g |
¥8453.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575488-2.5g |
Methyl (3S,5S)-5-methylpiperidine-3-carboxylate |
405513-13-5 | 98% | 2.5g |
¥14778.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575488-5g |
Methyl (3S,5S)-5-methylpiperidine-3-carboxylate |
405513-13-5 | 98% | 5g |
¥27293.00 | 2024-05-14 |
3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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